Cas no 1797140-05-6 (3-(4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane)

• Product Name: 3-(4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane
• CAS No: 1797140-05-6
• MF: C₁₈H₂₂FN₃O₂
• MW: 331.38458776474
• CID: 5369629
• Update Time: 2025-11-01

3-(4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane Chemical and Physical Properties

Names and Identifiers

• [3-(4-Fluorophenyl)hexahydro-1H-azepin-1-yl](3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone
• 3-(4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane

• Inchi： 1S/C18H22FN3O2/c1-21-12-16(17(20-21)24-2)18(23)22-10-4-3-5-14(11-22)13-6-8-15(19)9-7-13/h6-9,12,14H,3-5,10-11H2,1-2H3
• InChI Key： LKEYYXQAUCEPOP-UHFFFAOYSA-N
• SMILES： C(N1CCCCC(C2=CC=C(F)C=C2)C1)(C1=CN(C)N=C1OC)=O

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.0±50.0 °C(Predicted)
• pka: 0.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane

Introduction to 3-(4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane and Its Significance in Modern Chemical Biology

The compound with the CAS number 1797140-05-6, identified as 3-(4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in the field of chemical biology due to its potential applications in drug discovery and molecular recognition.

At the core of this compound's structure lies a pyrazole moiety, a heterocyclic ring system renowned for its versatility in medicinal chemistry. The 3-methoxy-1-methyl-1H-pyrazole-4-carbonyl substituent not only contributes to the molecule's complexity but also enhances its pharmacological profile. This particular arrangement of functional groups has been strategically designed to interact with biological targets, making it a promising candidate for further exploration.

The presence of a 4-fluorophenyl group introduces an additional layer of functionality, influencing both the electronic properties and metabolic stability of the molecule. Fluoroaromatic compounds are well-documented for their ability to modulate receptor binding affinities and pharmacokinetic profiles, which makes this modification particularly valuable in the development of novel therapeutics.

In recent years, there has been a surge in research focused on azepane derivatives due to their unique structural and pharmacological properties. Azepane, a seven-membered nitrogen-containing heterocycle, is known for its ability to mimic certain biological scaffolds, thereby facilitating the design of molecules with enhanced binding affinity and selectivity. The integration of this scaffold with the aforementioned pyrazole moiety in 3-(4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane creates a versatile platform for drug discovery.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The structural motifs present in this compound have been shown to exhibit interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. The fluorine atom, in particular, has been implicated in enhancing metabolic stability and improving oral bioavailability, which are critical factors in drug development.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. For instance, fluorinated pyrazoles have been demonstrated to exhibit enhanced binding affinity to certain enzymes due to their ability to engage in favorable hydrophobic interactions and π-stacking effects. Similarly, azepane derivatives have shown promise as scaffolds for developing small-molecule inhibitors with improved pharmacokinetic properties.

The synthesis of 3-(4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the pyrazole ring system followed by its functionalization with the azepane moiety. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate these transformations efficiently.

Evaluation of this compound's biological activity has revealed intriguing results that warrant further investigation. In vitro studies have indicated that it exhibits moderate binding affinity to certain protein targets, suggesting its potential as a lead compound for drug development. Additionally, preliminary pharmacokinetic studies suggest that it possesses favorable properties such as good solubility and stability under physiological conditions.

The integration of computational chemistry and molecular modeling techniques has played a pivotal role in understanding the interactions between 3-(4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azepane and its biological targets. These tools have provided valuable insights into the structural features that contribute to its binding affinity and selectivity, guiding future modifications aimed at improving its therapeutic potential.

Looking ahead, the continued exploration of this compound holds promise for uncovering novel therapeutic strategies across various disease areas. Its unique structural features make it an attractive candidate for further optimization through structure-based drug design approaches. As research progresses, it is anticipated that derivatives of this compound will emerge as valuable tools in both academic research and industrial drug development pipelines.